Cas no 2137646-32-1 (rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2137646-32-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5609248
• PubChem ID: 165746716
• Update Time: 2025-08-01

rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4S,5R)-4-{[(tert-butoxy)carbonyl]amino}bi cyclo[3.1.0]hexane-1-carboxylic acid
• Bicyclo[3.1.0]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4S,5R)-rel-
• 2137646-32-1
• rac-(1R,4S,5R)-4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-841646
• rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8-4-5-12(9(14)15)6-7(8)12/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15)/t7-,8-,12+/m0/s1
• InChI Key： ZDKMDPPQMCOHEX-YVZVNANGSA-N
• SMILES： [C@@]12(C(O)=O)[C@@]([H])(C1)[C@@H](NC(OC(C)(C)C)=O)CC2

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 392.6±21.0 °C(Predicted)
• pka: 4.89±0.40(Predicted)

Additional information on rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid

Racemic (1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137646-32-1, known as rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique bicyclic structure and the presence of a tert-butoxy carbonyl (BOC) protecting group, which plays a crucial role in its chemical reactivity and stability.

Bicyclo[3.1.0]hexane is a rigid bicyclic framework that imparts mechanical strength and rigidity to the molecule, making it an attractive scaffold for drug design. The tert-butoxy carbonyl (BOC) group is a well-known protecting group in organic synthesis, often used to prevent unwanted side reactions during complex molecule construction. Its presence in this compound suggests that it may have been synthesized through a multi-step process involving peptide coupling or similar techniques.

Recent studies have highlighted the importance of such bicyclic compounds in medicinal chemistry due to their ability to mimic natural product structures and interact with biological targets such as enzymes and receptors. The racemic nature of this compound indicates that it exists as a mixture of two enantiomers, which can be separated into individual enantiomers using chiral resolution techniques if desired.

The carboxylic acid functional group present in this molecule adds to its versatility, enabling it to participate in various chemical reactions such as esterification or amidation. These reactions are often utilized in the synthesis of bioactive molecules and pharmaceutical agents.

From an analytical standpoint, the compound's structure can be confirmed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular architecture and help in verifying the stereochemistry at the chiral centers (1R,4S,5R configuration).

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block for constructing bioactive agents with potential therapeutic value. Its rigid bicyclic framework makes it an ideal candidate for exploring non-covalent interactions with biological targets.

Recent advancements in stereochemistry and asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be crucial for pharmacological studies where stereochemistry plays a pivotal role in determining biological activity.

In conclusion, rac-(1R,4S,5R)-4-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and functional groups make it a promising candidate for further exploration in both academic and industrial settings.